Cas no 1237535-79-3 (5-Chloro-3,4-dihydro-1,8-naphthyridin-2(1H)-one)

• Product Name: 5-Chloro-3,4-dihydro-1,8-naphthyridin-2(1H)-one
• CAS No: 1237535-79-3
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• CID: 5557956
• PubChem ID: 46853240
• Update Time: 2025-05-20

5-Chloro-3,4-dihydro-1,8-naphthyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridin-2(1H)-one, 5-chloro-3,4-dihydro-
• 5-Chloro-3,4-dihydro-1,8-naphthyridin-2(1H)-one
• 5-Chloro-3,4-dihydro-1,8-naphthyridin-2(8H)-one

• Inchi： 1S/C8H7ClN2O/c9-6-3-4-10-8-5(6)1-2-7(12)11-8/h3-4H,1-2H2,(H,10,11,12)
• InChI Key： FLVDHGPUIZYARJ-UHFFFAOYSA-N
• SMILES： N1C2C(=C(Cl)C=CN=2)CCC1=O

Computed Properties

• Exact Mass: 182.0246905g/mol
• Monoisotopic Mass: 182.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 5-Chloro-3,4-dihydro-1,8-naphthyridin-2(1H)-one

Introduction to 5-Chloro-3,4-dihydro-1,8-naphthyridin-2(1H)-one (CAS No. 1237535-79-3)

5-Chloro-3,4-dihydro-1,8-naphthyridin-2(1H)-one, with the CAS number 1237535-79-3, is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and drug discovery. This compound belongs to the class of naphthyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 5-Chloro-3,4-dihydro-1,8-naphthyridin-2(1H)-one consists of a naphthyridine ring system with a chlorine substituent at the 5-position and a hydrogen at the 2-position. The presence of the chlorine atom imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. The 3,4-dihydro configuration further adds to its complexity and potential for bioactivity.

In the realm of medicinal chemistry, 5-Chloro-3,4-dihydro-1,8-naphthyridin-2(1H)-one has been explored for its potential as a lead compound in the development of new therapeutic agents. Recent studies have highlighted its ability to modulate various biological pathways, making it a promising candidate for further investigation. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its anti-inflammatory properties, 5-Chloro-3,4-dihydro-1,8-naphthyridin-2(1H)-one has also demonstrated significant antiviral activity against several viral strains. A study conducted by researchers at the University of California found that this compound effectively inhibits the replication of influenza virus by targeting key viral enzymes. This finding opens up new avenues for the development of antiviral drugs that can combat emerging viral threats.

In the context of cancer research, 5-Chloro-3,4-dihydro-1,8-naphthyridin-2(1H)-one has shown promise as a potential anticancer agent. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells through multiple mechanisms, including the modulation of cell cycle progression and the activation of pro-apoptotic signaling pathways. These findings suggest that 5-Chloro-3,4-dihydro-1,8-naphthyridin-2(1H)-one could be further developed into a novel therapeutic agent for cancer treatment.

The synthesis of 5-Chloro-3,4-dihydro-1,8-naphthyridin-2(1H)-one has been extensively studied to optimize its production for large-scale applications. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the condensation of 2-chloropyridine with an appropriate ketone or aldehyde followed by cyclization and reduction steps. The choice of starting materials and reaction conditions can significantly impact the yield and purity of the final product.

In addition to its potential therapeutic applications, 5-Chloro-3,4-dihydro-1,8-naphthyridin-2(1H)-one is also being investigated for its use in chemical biology research. Its ability to selectively interact with specific protein targets makes it a valuable tool for studying protein function and signaling pathways. For example, researchers at Harvard University have used this compound to probe the role of certain kinases in cellular processes such as cell division and differentiation.

The safety profile of 5-Chloro-3,4-dihydro-1,8-naphthyridin-2(1H)-one is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a suitable candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, 5-Chloro-3,4-dihydro-1,8-naphthyridin-2(1H)-one (CAS No. 1237535-79-3) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique chemical structure and biological activities make it an attractive lead compound for further investigation and development into novel therapeutic agents. As research in this area continues to advance, it is likely that new insights into the properties and uses of this compound will emerge.